N-4-pyridinyl-3-(trifluoromethyl)benzamide

• IUPAC Name: N-pyridin-4-yl-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C13H9F3N2O/c14-13(15,16)10-3-1-2-9(8-10)12(19)18-11-4-6-17-7-5-11/h1-8H,(H,17,18,19)
• InChI Key: GOCLAMHWACSMGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)NC2=CC=NC=C2
• Molecular Formula: C13H9F3N2O
• Molecular Weight: 266.22 g/mol

Description

Synthesis Analysis

The synthesis of related benzamide compounds often involves complex chemical reactions, starting from basic aromatic or heteroaromatic compounds. For example, the synthesis of MGCD0103, a closely related compound, involves multiple steps, including amine coupling and amidation reactions, to achieve selectivity for certain histone deacetylase (HDAC) inhibitors (Zhou et al., 2008). Another example involves the synthesis of 2-hydroxy-N-(pyridin-4-yl)benzamide from salicylic acid and 4-aminopyridine, showcasing a high-yield process under specific catalytic conditions (Dian, 2010).

Molecular Structure Analysis

The crystal structure and Hirshfeld surface analysis of related N-(pyridin-2-ylmethyl)benzamide derivatives reveal significant insights into the molecular conformation and intermolecular interactions. For instance, the orientation of the pyridine ring with respect to the benzene ring and the inclinations observed in different molecules highlight the structural diversity within this chemical class (Artheswari et al., 2019).

Chemical Reactions and Properties

N-halogeno compounds, including those related to N-4-pyridinyl-3-(trifluoromethyl)benzamide, demonstrate a range of chemical reactivities. For example, perfluoro-[N-fluoro-N-(4-pyridyl)methanesulphonamide] shows powerful electrophilic fluorinating properties, indicating the potential reactivity of the N-4-pyridinyl-3-(trifluoromethyl)benzamide scaffold in substitution and addition reactions (Banks & Khazaei, 1990).

Physical Properties Analysis

Studies on the synthesis, crystal structure, and cytotoxic activity of cyclic systems in thiadiazolo[2,3-a]pyridine benzamide derivatives, including their copper(II) complexes, provide insights into the physical properties of these compounds, such as solubility, crystallinity, and thermal stability (Adhami et al., 2014).

Chemical Properties Analysis

The chemical properties of N-4-pyridinyl-3-(trifluoromethyl)benzamide derivatives can be inferred from studies on similar compounds. For instance, the selective inhibition of human aldosterone synthase (CYP11B2) by N-(Pyridin-3-yl)benzamides highlights the specificity and reactivity of these compounds towards biological targets, which can be related to their chemical properties (Zimmer et al., 2011).